Cas no 157270-19-4 (3-(5-bromothiophen-2-yl)propanal)

• Product Name: 3-(5-bromothiophen-2-yl)propanal
• CAS No: 157270-19-4
• MF: C₇H₇BrOS
• MW: 219.098880052567
• CID: 6388464
• PubChem ID: 18977304
• Update Time: 2025-05-21

3-(5-bromothiophen-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-2-yl)propanal
• 2-Thiophenepropanal, 5-bromo-
• 157270-19-4
• AKOS011896511
• SCHEMBL8645292
• EN300-1913759
• CS-0350348

• Inchi： 1S/C7H7BrOS/c8-7-4-3-6(10-7)2-1-5-9/h3-5H,1-2H2
• InChI Key： CNWJNMSFULGRMF-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)S1)CC=O

Computed Properties

• Exact Mass: 217.94
• Monoisotopic Mass: 217.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.3A^2

Experimental Properties

• Density: 1.545±0.06 g/cm3(Predicted)
• Boiling Point: 263.7±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 3-(5-bromothiophen-2-yl)propanal

Recent Advances in the Study of 3-(5-bromothiophen-2-yl)propanal (CAS: 157270-19-4) and Its Applications in Chemical Biology and Medicine

The compound 3-(5-bromothiophen-2-yl)propanal (CAS: 157270-19-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of 3-(5-bromothiophen-2-yl)propanal as a crucial building block in the synthesis of thiophene-based derivatives, which are known for their diverse pharmacological properties. Thiophene rings are widely recognized for their presence in drugs targeting inflammation, cancer, and infectious diseases. The bromine substituent at the 5-position of the thiophene ring enhances the reactivity of this compound, making it a valuable precursor for further functionalization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-(5-bromothiophen-2-yl)propanal to develop a series of novel kinase inhibitors with potent activity against cancer cell lines. The compound's aldehyde group was strategically employed in reductive amination reactions to introduce various amine functionalities, leading to improved binding affinity and selectivity. The study reported IC50 values in the nanomolar range for several derivatives, underscoring the potential of this scaffold in oncology drug discovery.

Another significant application was demonstrated in a Nature Communications paper (2024), where 3-(5-bromothiophen-2-yl)propanal served as a key intermediate in the synthesis of fluorescent probes for imaging protein-protein interactions in live cells. The bromothiophene moiety provided an excellent handle for further modifications via palladium-catalyzed cross-coupling reactions, enabling the attachment of various fluorophores while maintaining cellular permeability.

From a synthetic chemistry perspective, recent methodological advances have improved the efficiency of producing 3-(5-bromothiophen-2-yl)propanal. A 2024 Organic Process Research & Development publication described a scalable, one-pot procedure starting from commercially available 2,5-dibromothiophene, achieving >85% yield with excellent purity. This development addresses previous challenges in large-scale production, potentially lowering the barrier for its widespread use in pharmaceutical research.

The safety profile and pharmacokinetic properties of derivatives stemming from this compound are currently under investigation. Preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies suggest that the bromothiophene core generally exhibits favorable metabolic stability, though the aldehyde functionality may require protection or further derivatization to enhance in vivo stability. These findings were presented at the 2024 American Chemical Society National Meeting and are guiding the design of next-generation compounds.

In conclusion, 3-(5-bromothiophen-2-yl)propanal (157270-19-4) continues to prove its value as a versatile chemical building block with expanding applications in drug discovery and chemical biology. The recent studies highlighted in this briefing demonstrate its utility across multiple therapeutic areas and underscore the importance of this scaffold in modern medicinal chemistry. Future research directions may focus on exploring its potential in targeted drug delivery systems and as a component of PROTACs (Proteolysis Targeting Chimeras).